Cas no 105123-89-5 (1-(p-Tolyl)piperidin-4-one)

1-(p-Tolyl)piperidin-4-one is a versatile organic compound featuring a piperidin-4-one core substituted with a p-tolyl group at the nitrogen position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The compound’s ketone functionality allows for further derivatization, enabling the introduction of diverse substituents. Its stability and well-defined reactivity profile facilitate controlled transformations in multi-step syntheses. The presence of the p-tolyl group enhances lipophilicity, which can be advantageous in modulating the physicochemical properties of target compounds. Suitable for use in research and industrial applications, it offers a reliable building block for heterocyclic and medicinal chemistry.

1-(p-Tolyl)piperidin-4-one structure

Product Name:1-(p-Tolyl)piperidin-4-one

CAS No:105123-89-5

MF:C₁₂H₁₅NO

MW:189.253603219986

CID:1085739

PubChem ID:10750164

Update Time:2025-10-17

1-(p-Tolyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

- 1-(p-Tolyl)piperidin-4-one
- 1-(4-methylphenyl)-4-Piperidinone
- 1-(4-Methylphenyl)-4-piperidone
- 1-(4-methylphenyl)piperidin-4-one(SALTDATA: FREE)
- 1-(4-tolyl)piperidin-4-one
- 1-N-(p-tolyl) piperidin-4-one
- 1-P-Tolyl-Piperidin-4-One
- 4-Piperidinone, 1-(4-methylphenyl)-
- AC1Q2LBX
- Ambcb4000331
- CTK0D7652
- SureCN759560
- MFCD05864504
- 1-(4-methylphenyl)piperidin-4-one
- DB-059299
- DTXSID60444325
- 105123-89-5
- SB42572
- 1-p-Tolyl-piperidin-4-one, AldrichCPR
- AKOS000174029
- BS-37044
- SCHEMBL759560
- EN300-2696086
- (4-methylphenyl)piperidin-4-one
- MDL： MFCD05864504
- Inchi： 1S/C12H15NO/c1-10-2-4-11(5-3-10)13-8-6-12(14)7-9-13/h2-5H,6-9H2,1H3
- InChI Key： JWWPZSUQVZPAHD-UHFFFAOYSA-N
- SMILES： O=C1CCN(C2C=CC(C)=CC=2)CC1

Computed Properties

Exact Mass: 189.11545
Monoisotopic Mass: 189.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Density: 1.084±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (7.9 g/l) (25 º C),
PSA: 20.31

1-(p-Tolyl)piperidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T536568-10mg	1-(p-Tolyl)piperidin-4-one	105123-89-5		10mg	$ 50.00	2022-06-02
TRC	T536568-50mg	1-(p-Tolyl)piperidin-4-one	105123-89-5		50mg	$ 65.00	2022-06-02
TRC	T536568-100mg	1-(p-Tolyl)piperidin-4-one	105123-89-5		100mg	$ 80.00	2022-06-02
Chemenu	CM179817-25g	1-(p-tolyl)piperidin-4-one	105123-89-5	95%	25g	$411	2021-08-05
abcr	AB215046-1 g	1-(4-Methylphenyl)-4-piperidinone; 95%	105123-89-5		1g	€63.70	2022-03-04
abcr	AB215046-5 g	1-(4-Methylphenyl)-4-piperidinone; 95%	105123-89-5		5g	€124.50	2022-03-04
abcr	AB215046-10 g	1-(4-Methylphenyl)-4-piperidinone; 95%	105123-89-5		10g	€186.60	2022-03-04
abcr	AB215046-25 g	1-(4-Methylphenyl)-4-piperidinone; 95%	105123-89-5		25g	€339.70	2022-03-04
abcr	AB215046-50 g	1-(4-Methylphenyl)-4-piperidinone; 95%	105123-89-5		50g	€561.90	2022-03-04
Chemenu	CM179817-5g	1-(p-tolyl)piperidin-4-one	105123-89-5	95%	5g	$78	2023-01-13